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Compound of Interest

Compound Name: Ethionamide

Cat. No.: B1671405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Ethionamide, a second-line antitubercular agent. Adherence to these procedures is critical to

ensure personnel safety, environmental protection, and regulatory compliance. Ethionamide is

considered a hazardous substance and must be managed as hazardous waste.

Waste Characterization and Disposal Overview
Ethionamide waste is classified as hazardous due to its potential toxicity. While not specifically

listed as a P- or U-listed waste under the Resource Conservation and Recovery Act (RCRA), its

hazardous characteristics necessitate its disposal as such. The primary and recommended

method for the final disposal of Ethionamide waste is high-temperature incineration.

Key Disposal Principles:

Segregation: All Ethionamide waste must be segregated from non-hazardous waste at the

point of generation.

Labeling: All containers of Ethionamide waste must be clearly labeled as "Hazardous

Waste" and include the chemical name "Ethionamide."

Container Management: Waste containers must be in good condition, compatible with the

waste, and kept securely closed except when adding waste.
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Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations.

Quantitative Data for Ethionamide Waste Management
The following table summarizes key quantitative parameters relevant to the safe handling and

disposal of Ethionamide waste.

Parameter Value/Range
Regulation/Guideli
ne

Notes

Hazardous Waste

Classification

Characteristic

Hazardous Waste

(Toxicity)

40 CFR Part 261

Subpart C

Based on potential

harm if ingested or

absorbed.[1][2][3]

Recommended

Disposal Technology

High-Temperature

Incineration

World Health

Organization (WHO),

Environmental

Protection Agency

(EPA)

Ensures complete

destruction of the

active pharmaceutical

ingredient.[4][5]

Incineration

Temperature

>850°C (primary

chamber), >1000°C

(secondary chamber)

WHO Guidelines for

Safe Disposal of

Unwanted

Pharmaceuticals

General

recommendation for

pharmaceutical waste

to ensure complete

combustion.

Trace Contamination

Threshold

< 3% of the original

container volume for

non-acute hazardous

waste

RCRA "Empty

Container" Provision

(40 CFR 261.7)

This is a general

guideline for U-listed

wastes; it is best

practice to apply this

to Ethionamide-

contaminated

containers.

Aqueous Waste pH for

Sewer Disposal
Not Recommended

EPA, Prudent

Practices in the

Laboratory

Due to its hazardous

nature, sewer disposal

is not advised.
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Experimental Protocol: Disposal of Ethionamide
Waste
This protocol outlines the step-by-step procedure for the collection, packaging, and disposal of

Ethionamide waste from a laboratory setting.

Waste Segregation and Collection
Solid Waste:

Includes expired or unused Ethionamide tablets, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and contaminated labware (e.g., weighing

boats, centrifuge tubes).

Collect in a designated, leak-proof, and puncture-resistant hazardous waste container

lined with a heavy-duty plastic bag.

Liquid Waste:

Includes solutions containing Ethionamide.

Collect in a designated, leak-proof, and chemically compatible container (e.g., a high-

density polyethylene bottle). Do not mix with other solvent wastes unless compatible.

Sharps Waste:

Includes needles, syringes, and other sharps contaminated with Ethionamide.

Dispose of directly into a designated sharps container for hazardous waste.

Decontamination of Labware and Surfaces
Reusable Labware (Glassware, etc.):

Gross Decontamination: Remove as much of the Ethionamide residue as possible.

Washing: Wash thoroughly with a laboratory detergent and hot water.
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Rinsing: Rinse multiple times with purified water.

Final Rinse: A final rinse with a suitable solvent (e.g., ethanol) may be used, with the

solvent rinse collected as hazardous waste.

Surfaces (Fume Hoods, Benchtops):

Prepare a cleaning solution of laboratory-grade detergent in water.

Wearing appropriate PPE, wipe down the contaminated surface with the cleaning solution.

Wipe the surface with a clean, damp cloth to remove any detergent residue.

All cleaning materials (wipes, etc.) must be disposed of as solid hazardous waste.

Management of "RCRA Empty" Containers
A container that held Ethionamide is considered "RCRA empty" and can be disposed of as

non-hazardous waste if all of the following conditions are met:

All contents have been removed by normal means (e.g., pouring, scraping).

No more than 3% by weight of the total capacity of the container remains.

Procedure for Emptying Containers:

Remove all Ethionamide powder or tablets.

If the container held a liquid, it must be triple-rinsed with a suitable solvent. The rinsate

must be collected and managed as hazardous liquid waste.

Deface the original label to prevent misuse.

Dispose of the "RCRA empty" container in the appropriate laboratory glass or plastic

recycling or waste stream.

Packaging and Labeling for Disposal
Ensure all waste containers are securely sealed.
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Label each container with a "Hazardous Waste" label.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Ethionamide"

The accumulation start date (the date the first piece of waste was placed in the container)

The hazard characteristics (e.g., "Toxic")

Store the packaged waste in a designated Satellite Accumulation Area (SAA) until it is

collected by the institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste contractor.

Logical Workflow for Ethionamide Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Ethionamide waste.
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Caption: Workflow for the safe disposal of Ethionamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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